Cas no 1196-06-1 (3,4-dichloro-1H-Pyrrole-2-carboxylic acid methyl ester)
1196-06-1 structure
Product Name:3,4-dichloro-1H-Pyrrole-2-carboxylic acid methyl ester
CAS No:1196-06-1
MF:C6H5Cl2NO2
MW:194.015399694443
CID:1101358
PubChem ID:57824819
Update Time:2025-04-20
3,4-dichloro-1H-Pyrrole-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dichloro-1H-Pyrrole-2-carboxylic acid methyl ester
- SCHEMBL3554714
- 1196-06-1
- methyl 3,4-dichloro-1h-pyrrole-2-carboxylate
-
- MDL: MFCD20664677
- Inchi: 1S/C6H5Cl2NO2/c1-11-6(10)5-4(8)3(7)2-9-5/h2,9H,1H3
- InChI Key: QOWPRHXYURDOBN-UHFFFAOYSA-N
- SMILES: ClC1C(=CNC=1C(=O)OC)Cl
Computed Properties
- Exact Mass: 192.9697338g/mol
- Monoisotopic Mass: 192.9697338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 42.1Ų
3,4-dichloro-1H-Pyrrole-2-carboxylic acid methyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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